Cas no 1255099-59-2 (1-(4-Chloro-pyridin-2-yl)-piperazine 3hcl)

• Product Name: 1-(4-Chloro-pyridin-2-yl)-piperazine 3hcl
• CAS No: 1255099-59-2
• MF: C₉H₁₃Cl₂N₃
• MW: 234.125619649887
• CID: 5524404
• Update Time: 2025-06-26

1-(4-Chloro-pyridin-2-yl)-piperazine 3hcl Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-pyridin-2-yl)-piperazine 3hcl

• Inchi： 1S/C9H12ClN3.ClH/c10-8-1-2-12-9(7-8)13-5-3-11-4-6-13;/h1-2,7,11H,3-6H2;1H
• InChI Key： JZYBISHNZPRUFY-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(N2CCNCC2)=C1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1

Additional information on 1-(4-Chloro-pyridin-2-yl)-piperazine 3hcl

1-(4-Chloro-pyridin-2-yl)-piperazine 3HCl: A Comprehensive Overview

The compound with CAS No. 1255099-59-2, commonly referred to as 1-(4-Chloro-pyridin-2-yl)-piperazine 3HCl, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The 4-chloropyridine moiety and the piperazine ring contribute to its versatile reactivity and biological activity, making it a valuable compound for researchers.

Recent studies have highlighted the importance of 1-(4-Chloro-pyridin-2-yl)-piperazine 3HCl in the synthesis of bioactive molecules. Its structure allows for easy functionalization, enabling the creation of derivatives with enhanced pharmacological properties. For instance, researchers have explored its role in the development of antidepressants and neuroprotective agents, leveraging its ability to interact with key biological targets such as serotonin and dopamine receptors.

The synthesis of 1-(4-Chloro-pyridin-2-yl)-piperazine 3HCl involves a multi-step process that begins with the preparation of the pyridine derivative. The introduction of the chlorine atom at the 4-position is critical for ensuring the desired reactivity. Subsequent coupling reactions with piperazine derivatives under controlled conditions yield the final product. This compound is often isolated as its hydrochloride salt, which enhances its stability and solubility for further applications.

In terms of applications, 1-(4-Chloro-pyridin-2-yl)-piperazine 3HCl has shown promise in medicinal chemistry. Its ability to form hydrogen bonds and participate in π-π interactions makes it an ideal candidate for designing drugs targeting G-protein coupled receptors (GPCRs). Recent research has demonstrated its efficacy in modulating neurotransmitter systems, suggesting potential uses in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The structural versatility of this compound also extends to materials science. By incorporating 1-(4-Chloro-pyridin-2-yl)-piperazine 3HCl into polymer matrices, researchers have developed advanced materials with tailored mechanical and electronic properties. These materials exhibit improved thermal stability and conductivity, making them suitable for applications in electronics and energy storage devices.

Moreover, the environmental impact of synthesizing and using 1-(4-Chloro-pyridin-2-yl)-piperazine 3HCl has been a topic of interest. Studies have shown that proper waste management practices can mitigate any potential risks associated with its production. The compound's biodegradability under specific conditions further supports its sustainable use in various industries.

In conclusion, 1-(4-Chloro-pyridin-2-yl)-piperazine 3HCl (CAS No. 1255099-59-2) is a multifaceted compound with significant implications across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials, this compound is poised to make even greater contributions to science and technology.